Cas no 1804645-51-9 (3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804645-51-9
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4840072
• Update Time: 2025-05-23

3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-7(16-2)5(18(9,14)15)3-6(13-4)17-8(10,11)12/h3H,1-2H3
• InChI Key： YBEYDGFXCSJBHH-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(N=C(C)C=1OC)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 2.8
• Topological Polar Surface Area: 73.9

Additional information on 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1804645-51-9, commonly referred to as 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with methoxy, methyl, and trifluoromethoxy groups, along with a sulfonyl chloride moiety. These functional groups endow the molecule with versatile reactivity and potential applications in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in constructing complex molecular architectures. The sulfonyl chloride group, in particular, is a valuable building block due to its ability to participate in nucleophilic substitutions and other key reactions. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of sulfonamides, sulfonates, and other derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials.

The pyridine ring in 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl Chloride plays a pivotal role in modulating the electronic properties of the molecule. The presence of electron-donating methoxy and methyl groups at positions 3 and 2, respectively, enhances the nucleophilicity of the sulfonyl chloride group at position 4. Conversely, the electron-withdrawing trifluoromethoxy group at position 6 imparts steric hindrance and further activates the sulfonyl chloride for reactivity. This balance of electronic effects makes the compound highly versatile in various synthetic contexts.

Recent studies have explored the use of this compound in constructing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable sulfonamide bonds has been leveraged in peptide synthesis and drug design. Additionally, the trifluoromethoxy group confers enhanced stability and lipophilicity to the molecule, making it suitable for designing drugs with improved pharmacokinetic profiles.

In terms of industrial applications, 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl Chloride has shown promise as an intermediate in the production of advanced polymers and high-performance materials. Its reactivity under mild conditions allows for scalable synthesis processes, which is crucial for industrial adoption.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, minimizing its environmental footprint.

In conclusion, 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonyl Chloride stands out as a versatile and valuable chemical entity with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in modern chemical research and development.